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Compound of Interest

Compound Name: 1,5-Anhydrosorbitol-13C

Cat. No.: B1157525 Get Quote

For Immediate Reference: Treat 1,5-Anhydrosorbitol-13C as a non-radioactive, chemically

hazardous substance. Follow your institution's specific chemical waste disposal procedures.

Avoid all direct contact.

This guide provides essential safety and logistical information for the proper disposal of 1,5-
Anhydrosorbitol-13C, a stable isotopically labeled compound. As 13C is a non-radioactive

isotope, the primary disposal considerations are based on the chemical properties and

potential hazards of the parent compound, 1,5-Anhydrosorbitol.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat Standard laboratory coat.

Handle 1,5-Anhydrosorbitol-13C in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.
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Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Stable Isotope, Non-Radioactive: 1,5-Anhydrosorbitol-13C is a stable isotope-labeled

compound and is not radioactive. It should not be disposed of as radioactive waste.[1][2]

Chemical Hazard: Treat as a hazardous chemical waste. Do not mix with general

laboratory trash or dispose of down the drain.

Container Labeling: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include:

The full chemical name: "1,5-Anhydrosorbitol-13C"

The words "Hazardous Waste"

The primary hazards (e.g., "Irritant")

The date of accumulation

Waste Collection:

Solid Waste: Collect unused or contaminated solid 1,5-Anhydrosorbitol-13C in the

designated hazardous waste container. This includes any contaminated items such as

weigh boats, pipette tips, and wipes.

Liquid Waste: If 1,5-Anhydrosorbitol-13C is in a solution, collect it in a designated liquid

hazardous waste container. Ensure the container is compatible with the solvent used. Do

not mix incompatible waste streams.

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, secondary containment area

away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.
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Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or equivalent department.

Follow all local, state, and federal regulations for hazardous waste disposal.

Hazard Profile of 1,5-Anhydrosorbitol
While a specific Safety Data Sheet (SDS) for the 13C-labeled version is not readily available,

the hazard profile of the parent compound, 1,5-Anhydrosorbitol, should be used to inform safe

handling and disposal.

Hazard Classification Description

Acute Toxicity
Should be considered hazardous until further

information is available. Do not ingest.[1]

Skin Irritation
May cause skin irritation. Avoid contact with

skin.[3]

Eye Irritation
May cause serious eye irritation. Avoid contact

with eyes.[3]

Respiratory Irritation
May cause respiratory irritation if inhaled as a

dust.[3]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1,5-Anhydrosorbitol-13C.
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Disposal Workflow for 1,5-Anhydrosorbitol-13C

Start: Have 1,5-Anhydrosorbitol-13C Waste

Is the waste radioactive?

Treat as Chemical Waste

 No 

No (13C is a stable isotope)

Segregate Solid and Liquid Waste

Solid Waste Container Liquid Waste Container

Label Container Correctly:
- Full Chemical Name
- 'Hazardous Waste'
- Primary Hazards

Store in Designated Secondary Containment

Contact EHS for Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 1,5-Anhydrosorbitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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